Cas no 500000-21-5 (Benzoic acid, 2-amino-5-(1-methyl-1-phenylethyl)-)

• Product Name: Benzoic acid, 2-amino-5-(1-methyl-1-phenylethyl)-
• CAS No: 500000-21-5
• MF: C₁₆H₁₇NO₂
• MW: 255.311684370041
• CID: 1553544
• Update Time: 2024-08-24

Benzoic acid, 2-amino-5-(1-methyl-1-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-amino-5-(1-methyl-1-phenylethyl)-

• Inchi： 1S/C16H17NO2/c1-16(2,11-6-4-3-5-7-11)12-8-9-14(17)13(10-12)15(18)19/h3-10H,17H2,1-2H3,(H,18,19)
• InChI Key： KMOQBJBHMSXHMR-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(C(C)(C2=CC=CC=C2)C)=CC=C1N

Computed Properties

• Exact Mass: 255.12601

Experimental Properties

• Density: 1.173±0.06 g/cm3(Predicted)
• Boiling Point: 424.6±45.0 °C(Predicted)
• PSA: 63.32
• pka: 2.24±0.10(Predicted)